Cas no 870077-58-0 (Benzenamine, 4-ethyl-2,6-diiodo-)

• Product Name: Benzenamine, 4-ethyl-2,6-diiodo-
• CAS No: 870077-58-0
• MF: C₈H₉I₂N
• MW: 372.97270655632
• CID: 1859172
• Update Time: 2025-01-09

Benzenamine, 4-ethyl-2,6-diiodo- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-ethyl-2,6-diiodo-

• Inchi： 1S/C8H9I2N/c1-2-5-3-6(9)8(11)7(10)4-5/h3-4H,2,11H2,1H3
• InChI Key： LXJRZIGZSCIQLU-UHFFFAOYSA-N
• SMILES： C1(N)=C(I)C=C(CC)C=C1I

Computed Properties

• Exact Mass: 372.882
• Monoisotopic Mass: 372.882
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Density: 2.211±0.06 g/cm3(Predicted)
• Melting Point: 107.4-108.1 °C
• Boiling Point: 349.4±42.0 °C(Predicted)
• pka: 0.96±0.10(Predicted)